Bis(2-methoxyethyl)sulfamoyl chloride

• IUPAC Name: N,N-bis(2-methoxyethyl)sulfamoyl chloride
• InChI: InChI=1S/C6H14ClNO4S/c1-11-5-3-8(4-6-12-2)13(7,9)10/h3-6H2,1-2H3
• InChI Key: WMAWCYCQPBJFKY-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)S(=O)(=O)Cl
• Molecular Formula: C6H14ClNO4S
• Molecular Weight: 231.70 g/mol
• CAS RN: 371150-44-6

Description

“Bis(2-methoxyethyl)sulfamoyl chloride” is a chemical compound with the molecular formula C6H14ClNO4S and a molecular weight of 231.7. It is a liquid in its physical form.

Molecular Structure Analysis

“Bis(2-methoxyethyl)sulfamoyl chloride” contains a total of 26 bonds, including 12 non-H bonds, 2 multiple bonds, 7 rotatable bonds, 2 double bonds, and 2 aliphatic ethers.

Physical And Chemical Properties Analysis

“Bis(2-methoxyethyl)sulfamoyl chloride” is a liquid at room temperature. It has a molecular weight of 231.7.

Scientific Research Applications

Polymer Chemistry

• . These polymers find applications in materials science, drug delivery, and nanotechnology.

Safety And Hazards

“Bis(2-methoxyethyl)sulfamoyl chloride” is classified as a dangerous substance. It has been assigned the signal word “Danger” and is associated with the GHS05 and GHS07 pictograms.

Synthesis routes and methods

Procedure details

A premixed solution of bis-methoxyethylamine (15.0 ml, 102 mmol, 1.00 equiv.) and triethylamine (21.3 ml, 153 mmol, 1.50 equiv.) was added dropwise to a solution of sulfuryl chloride (20.7 ml, 153 mmol, 1.50 equiv.) in CH2Cl2 at 0° C. The reaction mixture was continued stirred at 0° C. for 2 h, poured into ice and extracted with CH2Cl2 (3×100 ml). The combined organic extracts were washed with a saturated NaCl soln (1×100 ml), the organic layer dried (Na2SO4), filtered and concentrated under vacuum to afford the title compound (18.5 g, 80%) which was used without further purification. 1HNMR (CDCl3): 3.37 (s, 6H), 3.64-3.64 (m, 8H)